3,4-dihydro-1H-isoquinolin-2-yl-[1-(3-phenylpropyl)piperidin-4-yl]methanone;oxalic acid

• IUPAC Name: 3,4-dihydro-1H-isoquinolin-2-yl-[1-(3-phenylpropyl)piperidin-4-yl]methanone;oxalic acid
• InChI: InChI=1S/C24H30N2O.C2H2O4/c27-24(26-18-14-21-10-4-5-11-23(21)19-26)22-12-16-25(17-13-22)15-6-9-20-7-2-1-3-8-20;3-1(4)2(5)6/h1-5,7-8,10-11,22H,6,9,12-19H2;(H,3,4)(H,5,6)
• InChI Key: KKAUKJLBVPKVOD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C(=O)N2CCC3=CC=CC=C3C2)CCCC4=CC=CC=C4.C(=O)(C(=O)O)O
• Molecular Formula: C26H32N2O5
• Molecular Weight: 452.5 g/mol

Description

The compound 3,4-dihydro-1H-isoquinolin-2-yl-[1-(3-phenylpropyl)piperidin-4-yl]methanone; oxalic acid is a complex organic molecule that combines the structural features of isoquinoline and piperidine

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,4-dihydro-1H-isoquinolin-2-yl-[1-(3-phenylpropyl)piperidin-4-yl]methanone typically involves multi-step organic reactions. One common approach is the N-alkylation of 3,4-dihydroisoquinoline derivatives followed by the acylation of the resulting intermediate. The reaction conditions often include the use of strong bases such as sodium hydride or potassium tert-butoxide and solvents like dimethylformamide or tetrahydrofuran .

Industrial Production Methods

Industrial production of this compound may involve continuous flow synthesis techniques to enhance yield and purity. These methods allow for better control over reaction parameters and can be scaled up efficiently. The use of automated reactors and in-line purification systems can further streamline the production process .

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the isoquinoline moiety, using reagents like or .

Reduction: Reduction reactions can be performed on the carbonyl group using or .

Substitution: The piperidine ring can participate in nucleophilic substitution reactions, often facilitated by or .

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Alkyl halides in the presence of a base like sodium hydroxide.

Major Products

Oxidation: Formation of or .

Reduction: Formation of .

Substitution: Formation of .

Scientific Research Applications

Chemistry

In chemistry, this compound is used as a building block for the synthesis of more complex molecules. Its unique structure allows for the exploration of various reaction mechanisms and synthetic pathways .

Biology

In biological research, the compound may be studied for its potential enzyme inhibition properties. It can serve as a probe to understand the interactions between small molecules and biological macromolecules .

Medicine

Medicinally, the compound is investigated for its potential therapeutic effects . It may exhibit analgesic , anti-inflammatory , or antineoplastic activities, making it a candidate for drug development .

Industry

In the industrial sector, the compound can be used in the manufacture of pharmaceuticals and fine chemicals . Its derivatives may find applications in agrochemicals and material science .

Mechanism of Action

The mechanism of action of 3,4-dihydro-1H-isoquinolin-2-yl-[1-(3-phenylpropyl)piperidin-4-yl]methanone involves its interaction with specific molecular targets such as receptors or enzymes . The compound may bind to these targets, altering their activity and leading to biological effects . For example, it may inhibit the activity of certain proteases or kinases , thereby modulating cell signaling pathways .

Comparison with Similar Compounds

Similar Compounds

• 2-(3,4-Dihydro-1H-isoquinolin-2-yl)-1-(4-methoxy-phenyl)-ethanone
• 1-(2-Hydroxy-phenyl)-2-(3,4-dihydro-1H-isoquinolin-2-yl)-ethanone

Uniqueness

The uniqueness of 3,4-dihydro-1H-isoquinolin-2-yl-[1-(3-phenylpropyl)piperidin-4-yl]methanone lies in its structural complexity and functional diversity . Unlike its analogs, this compound combines the isoquinoline and piperidine moieties with a phenylpropyl group, offering a distinct set of chemical properties and biological activities .